Cas no 634-97-9 (1H-pyrrole-2-carboxylic acid)

1H-pyrrole-2-carboxylic acid structure
1H-pyrrole-2-carboxylic acid structure
1H-pyrrole-2-carboxylic acid
634-97-9
C5H5NO2
111.098701238632
MFCD00005219
39319
24898843

1H-pyrrole-2-carboxylic acid Properties

Names and Identifiers

    • Pyrrole-2-carboxylic acid
    • Minalin
    • Minaline
    • RARECHEM AL BO 1190
    • TIMTEC-BB SBB004332
    • 1H-PYRROLE-2-CARBOXYLIC ACID
    • 2-PYRROLECARBOXYLIC ACID
    • 1H-Pyrrole-2-carbonyl chloride
    • Pyrrole-2-carboxylic
    • +Expand
    • MFCD00005219
    • WRHZVMBBRYBTKZ-UHFFFAOYSA-N
    • 1S/C5H5NO2/c7-5(8)4-2-1-3-6-4/h1-3,6H,(H,7,8)
    • OC(C1=CC=CN1)=O
    • 80825

Computed Properties

  • 111.03200
  • 2
  • 3
  • 1
  • 111.032028
  • 8
  • 103
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.8
  • 0
  • 53.1

Experimental Properties

  • 0.71290
  • 53.09000
  • 1.441-1.445
  • 340.3°C at 760 mmHg
  • 204-208 °C (dec.) (lit.)
  • 159.6℃
  • Soluble in methanol.
  • Cream or white powder.
  • Not determined.
  • 4.45(at 20℃)
  • 0.862

1H-pyrrole-2-carboxylic acid Security Information

  • GHS07 GHS07
  • 3
  • S26;S37/39
  • S26-S36-S37/39
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 36/37/38
  • Warning

1H-pyrrole-2-carboxylic acid Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrrole-2-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00360N-250mg
Pyrrole-2-carboxylic acid
634-97-9 98%
250mg
$5.00 2024-04-22
A2B Chem LLC
AB46967-250mg
Pyrrole-2-carboxylic acid
634-97-9 98%
250mg
$4.00 2024-04-19
Alichem
A101050001-100g
Pyrrole-2-carboxylic acid
634-97-9 98%
100g
$150.00 2023-09-01
Apollo Scientific
OR23111-5g
1H-Pyrrole-2-carboxylic acid
634-97-9 95%
5g
£42.00 2024-08-03
BioAustralis
BIA-P1572-5 mg
Pyrrole-2-carboxylic acid
634-97-9 >95%byHPLC
5mg
$52.00 2023-09-14
Crysdot LLC
CD11082921-100g
Pyrrole-2-carboxylic acid
634-97-9 98%
100g
$155 2024-07-19
Key Organics Ltd
FG-0411-1MG
1H-pyrrole-2-carboxylic acid
634-97-9 >97%
1mg
£37.00 2023-09-09
Life Chemicals
F8880-6911-0.25g
1H-pyrrole-2-carboxylic acid
634-97-9 95%+
0.25g
$18.0 2023-09-06
Oakwood
066141-1g
Pyrrole-2-carboxylic acid
634-97-9 98%
1g
$10.00 2024-07-19
S e l l e c k ZHONG GUO
S5832-25mg
Pyrrole-2-carboxylic acid
634-97-9 99.97%
25mg
¥795.3 2023-09-15

1H-pyrrole-2-carboxylic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Chlorodimethylaluminum Solvents: Toluene ,  Hexane ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
1.3 Reagents: Sodium carbonate Solvents: Water ;  rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Carboxylation of indoles and pyrroles with CO2 in the presence of dialkylaluminum halides
Nemoto, Koji; Onozawa, Satoru; Egusa, Naoki; Morohashi, Naoya; Hattori, Tetsutaro, Tetrahedron Letters, 2009, 50(31), 4512-4514

1H-pyrrole-2-carboxylic acid Preparation Products

1H-pyrrole-2-carboxylic acid Suppliers

Rational Tiger Technology (Shanghai) Co., Ltd.
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(CAS:634-97-9)
YOU XIAO JIE
13761627472
2154575352@qq.com
HU BEI SHI SHUN Biotechnology Co., Ltd.
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(CAS:634-97-9)
ZHENG YU HAN
15107128801
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Hubei Wande Chemical Co.,Ltd.
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(CAS:634-97-9)
CHEN DAN DAN
15827180502
1148980033@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:634-97-9)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:634-97-9)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:634-97-9)
A LA DING
anhua.mao@aladdin-e.com

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